N-benzyl-4-oxo-3-prop-2-enyl-2-sulfanylidene-1H-quinazoline-7-carboxamide

• IUPAC Name: N-benzyl-4-oxo-3-prop-2-enyl-2-sulfanylidene-1H-quinazoline-7-carboxamide
• InChI: InChI=1S/C19H17N3O2S/c1-2-10-22-18(24)15-9-8-14(11-16(15)21-19(22)25)17(23)20-12-13-6-4-3-5-7-13/h2-9,11H,1,10,12H2,(H,20,23)(H,21,25)
• InChI Key: CZGWNOVYKITPEG-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC3=CC=CC=C3)NC1=S
• Molecular Formula: C19H17N3O2S
• Molecular Weight: 351.4 g/mol

Description

N-benzyl-4-oxo-3-prop-2-enyl-2-sulfanylidene-1H-quinazoline-7-carboxamide, commonly known as QNZ, is a synthetic compound that has gained significant attention in recent years for its potential applications in scientific research. QNZ belongs to the class of quinazoline derivatives, which have been shown to possess a wide range of biological activities, including anti-cancer, anti-inflammatory, and anti-viral properties.

Scientific Research Applications

QNZ has been shown to possess a wide range of biological activities, making it a promising candidate for scientific research. One of the most significant applications of QNZ is in the field of cancer research. Studies have shown that QNZ can inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, and lung cancer cells. QNZ has also been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a potential therapeutic agent for cancer treatment.
In addition to its anti-cancer properties, QNZ has also been shown to possess anti-inflammatory and anti-viral properties. Studies have shown that QNZ can inhibit the production of pro-inflammatory cytokines, which play a key role in the development of various inflammatory diseases. QNZ has also been shown to inhibit the replication of several viruses, including human immunodeficiency virus (HIV) and hepatitis C virus (HCV).

Mechanism of Action

The mechanism of action of QNZ is not fully understood, but it is thought to involve the inhibition of several key signaling pathways involved in cell growth and proliferation. QNZ has been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a transcription factor that plays a key role in the regulation of immune responses and cell survival. QNZ has also been shown to inhibit the activity of Janus kinase (JAK) and signal transducer and activator of transcription (STAT) proteins, which are involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
QNZ has been shown to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of cell growth and proliferation, and inhibition of pro-inflammatory cytokine production. QNZ has also been shown to have anti-viral properties, inhibiting the replication of several viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of QNZ is its ease of synthesis, making it readily available for laboratory experiments. QNZ has also been shown to be relatively non-toxic, with no significant side effects reported in animal studies. However, one of the limitations of QNZ is its limited solubility in water, which can make it difficult to administer in vivo. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of QNZ.

Future Directions

There are several future directions for QNZ research, including the development of novel derivatives with improved solubility and bioavailability. Further studies are also needed to fully understand the mechanism of action of QNZ and its potential applications in the treatment of cancer, inflammatory diseases, and viral infections. Additionally, studies are needed to investigate the potential side effects of QNZ and its safety profile in humans.

Synthesis Methods

QNZ can be synthesized through a multi-step process involving the condensation of 2-aminobenzylamine with an aldehyde, followed by cyclization and sulfonation reactions. The final product is obtained through a series of purification steps, including recrystallization and chromatography. The synthesis of QNZ is relatively straightforward and can be carried out in a laboratory setting with moderate ease.